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Compound of Interest

Compound Name: 3-Methyl-5-oxohexanal

Cat. No.: B131067

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison
of the Physicochemical Properties and Potential Biological Activities of C7TH1202 Keto-
aldehydes.

This guide provides a detailed comparative study of 3-Methyl-5-oxohexanal and its structural
isomers. The information presented herein is intended to support research and development
efforts by offering a side-by-side analysis of their chemical characteristics, supported by
available data. This document includes a summary of physicochemical properties, detailed
experimental protocols for the identification and characterization of these compounds, and an
overview of their potential biological relevance based on the broader class of dicarbonyl
compounds.

Physicochemical Properties: A Comparative
Overview

The structural arrangement of atoms in isomers can lead to variations in their physical and
chemical properties. The following table summarizes key computed physicochemical properties
for 3-Methyl-5-oxohexanal and its identified structural isomers. It is important to note that
while experimental data is preferred, it is not always available; therefore, computed data from
reliable sources such as PubChem are provided.
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5 ) 3-Methyl-5- 5-Methyl-3- 2-Methyl-5- 3-Methyl-4-
roper
S oxohexanal[1] oxohexanal[2] oxohexanal oxohexanal[3]
Molecular
C7H1202 C7H1202 C7H1202 C7H1202
Formula
Molecular Weight  128.17 g/mol 128.17 g/mol 128.17 g/mol 128.17 g/mol
3-methyl-5- 5-methyl-3- 2-methyl-5- 3-methyl-4-
IUPAC Name
oxohexanal oxohexanal oxohexanal oxohexanal
CAS Number 146430-52-6 51673-62-2 Not Available Not Available
Computed
0.1 0.8 0.2 0.4
XLogP3-AA
Computed
Topological Polar  34.1 A2 34.1A2 34.1 A2 34.1 A2
Surface Area
Computed
Hydrogen Bond 0 0 0 0
Donor Count
Computed
Hydrogen Bond 2 2 2 2
Acceptor Count
Computed
Rotatable Bond 4 4 4 4

Count

Experimental Protocols

Accurate characterization of 3-Methyl-5-oxohexanal and its isomers is crucial for their
application in research and development. The following are detailed methodologies for key
experiments used to identify and characterize these keto-aldehydes.

Protocol 1: Identification of Carbonyl Groups using 2,4-
Dinitrophenylhydrazine (2,4-DNPH) Test
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This test is a qualitative method to confirm the presence of an aldehyde or ketone functional
group.

Materials:
o Sample (3-Methyl-5-oxohexanal or its isomer)
e Ethanol

e 2,4-Dinitrophenylhydrazine solution (in an appropriate solvent like methanol or a solution of
sulfuric acid in methanol)

o Test tubes
o Pipettes

Procedure:

Dissolve a small amount of the sample in 1-2 mL of ethanol in a clean test tube.

In a separate test tube, prepare the 2,4-DNPH reagent.

Add a few drops of the 2,4-DNPH reagent to the sample solution.

Shake the mixture vigorously.

Observe for the formation of a precipitate.

Expected Results: The formation of a yellow, orange, or reddish-orange precipitate indicates
the presence of a carbonyl group (aldehyde or ketone)[4]. The color of the precipitate can
sometimes give a preliminary indication of the conjugation in the carbonyl compound.

Protocol 2: Differentiation between Aldehydes and
Ketones using Tollens' Test (Silver Mirror Test)

This test is used to differentiate aldehydes from ketones based on their differential reactivity
towards oxidation.
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Materials:

Sample (3-Methyl-5-oxohexanal or its isomer)

Tollens' reagent (freshly prepared by mixing silver nitrate solution with agueous ammonia)

Clean test tubes

Water bath

Procedure:

Place 1 mL of the sample solution in a clean test tube.

Add 2-3 mL of freshly prepared Tollens' reagent.

Gently warm the test tube in a water bath for a few minutes.

Observe the formation of a silver mirror on the inner wall of the test tube or a black

precipitate of silver.

Expected Results: The formation of a silver mirror or a black precipitate indicates the presence
of an aldehyde group[4]. Ketones do not typically react with Tollens' reagent. Since 3-Methyl-5-
oxohexanal and its isomers contain an aldehyde group, a positive result is expected.

Protocol 3: Differentiation between Aldehydes and
Ketones using Fehling's Test

This is another classic test to distinguish aldehydes from ketones.
Materials:

o Sample (3-Methyl-5-oxohexanal or its isomer)

e Fehling's solution A (agueous solution of copper(ll) sulfate)

¢ Fehling's solution B (aqueous solution of potassium sodium tartrate and sodium hydroxide)
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e Test tubes

e \Water bath

Procedure:

In a test tube, mix equal volumes (e.g., 1 mL each) of Fehling's solution A and Fehling's
solution B.

Add a few drops of the sample to the mixed Fehling's solution.

Heat the mixture in a water bath for a few minutes.

Observe for the formation of a precipitate.

Expected Results: The formation of a red or brick-red precipitate of copper(l) oxide indicates
the presence of an aldehyde group[5]. Ketones generally do not give a positive test. As with
Tollens' test, a positive result is expected for 3-Methyl-5-oxohexanal and its isomers.

Potential Biological Activity and Signaling Pathways

While specific studies on the biological activities of 3-Methyl-5-oxohexanal and its direct
structural isomers are limited, their chemical nature as dicarbonyl compounds suggests
potential involvement in various biological processes, primarily related to cellular stress and
glycation.

Dicarbonyl compounds, such as methylglyoxal and glyoxal, are known to be reactive
metabolites formed during glycolysis and lipid peroxidation[6]. Their high reactivity allows them
to interact with nucleophilic groups in proteins, lipids, and DNA, leading to the formation of
Advanced Glycation End-products (AGES)[6][7]. This process, known as glycation, is a non-
enzymatic post-translational modification that can alter the structure and function of
biomolecules[7]. An accumulation of AGEs has been implicated in the pathophysiology of
various age-related diseases and diabetic complications|[8].

The presence of both an aldehyde and a ketone group in 3-Methyl-5-oxohexanal and its
isomers makes them potential glycating agents. The aldehyde group is generally more reactive
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towards nucleophilic attack than the ketone group. This differential reactivity could lead to
specific patterns of protein modification and subsequent cellular responses.

Below is a conceptual workflow illustrating the potential biological impact of a generic keto-
aldehyde like 3-Methyl-5-oxohexanal.

Conceptual Workflow of Keto-Aldehyde Biological Interaction

Cellular Environment

3-Methyl-5-oxohexanal
(or isomer)

Cellular Protein
(e.g., enzymes, structural proteins)

Advanced Glycation
End-products (AGES)

Cellular Stress
(Oxidative Stress, ER Stress)

Cellular Response
(e.g., Inflammation, Apoptosis)

Click to download full resolution via product page

Caption: Conceptual workflow of keto-aldehyde biological interaction.
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This diagram illustrates a potential pathway where a keto-aldehyde like 3-Methyl-5-
oxohexanal can lead to cellular responses through the formation of Advanced Glycation End-
products (AGEs) and the induction of cellular stress.

Synthesis and Reactivity

3-Methyl-5-oxohexanal can be synthesized through various methods, including the ozonolysis
of suitable alkenes and aldol condensation reactions[9]. The presence of two distinct carbonyl
functionalities, an aldehyde and a ketone, imparts unique reactivity to the molecule. Aldehydes
are generally more susceptible to nucleophilic attack than ketones due to lesser steric
hindrance and the electron-donating nature of the alkyl groups attached to the ketone's
carbonyl carbon. This differential reactivity can be exploited for selective chemical
modifications. For instance, reduction with a mild reducing agent might selectively target the
aldehyde group.

The following diagram illustrates a simplified logical relationship in the synthesis and
subsequent reactions of 3-Methyl-5-oxohexanal.

Synthesis and Reactivity of 3-Methyl-5-oxohexanal

Alkene Precursor Aldol Reactants

Aldol Condensation

3-Methyl-5-oxohexanal

Mild Reagents

Non-Selective Reaction
(at both carbonyls)

Selective Reaction
(e.g., at aldehyde)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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